Cas no 586961-26-4 (5-Hydroxy-7,7'-dimethoxy-2',2'-dimethyl-[3,6'-bi-2H-1-benzopyran]-4(3H)-one; (±)-form)

• Product Name: 5-Hydroxy-7,7'-dimethoxy-2',2'-dimethyl-[3,6'-bi-2H-1-benzopyran]-4(3H)-one; (±)-form
• CAS No: 586961-26-4
• MF: C₂₂H₂₂O₆
• MW: 382.406486988068
• CID: 6689522
• Update Time: 2024-03-02

5-Hydroxy-7,7'-dimethoxy-2',2'-dimethyl-[3,6'-bi-2H-1-benzopyran]-4(3H)-one; (±)-form Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-7,2'-dimethoxy-6'',6''-dimethylpyrano[2'',3'':4',5']isoflavanone
• erypoegin G
• 5-Hydroxy-7,7'-dimethoxy-2',2'-dimethyl-[3,6'-bi-2H-1-benzopyran]-4(3H)-one; (±)-form

• Inchi： 1S/C22H22O6/c1-22(2)6-5-12-7-14(18(26-4)10-17(12)28-22)15-11-27-19-9-13(25-3)8-16(23)20(19)21(15)24/h5-10,15,23H,11H2,1-4H3
• InChI Key： QXPUHSMJCUBFPG-UHFFFAOYSA-N
• SMILES： COC1C=C2C(C(C(C3C(OC)=CC4=C(C=CC(O4)(C)C)C=3)CO2)=O)=C(O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• XLogP3: 2.193

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 3'-prenylated isoflavanones